Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl- (9CI)

• IUPAC Name: 5-methyltetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid
• InChI: InChI=1S/C9H10O2/c1-8-3-2-4-6(5(3)8)9(4,8)7(10)11/h3-6H,2H2,1H3,(H,10,11)
• InChI Key: GJTLYAUDSRBBLC-UHFFFAOYSA-N
• Canonical SMILES: CC12C3C1C4C2(C4C3)C(=O)O
• Molecular Formula: C9H10O2
• DSSTOX Substance ID: DTXSID10616232
• Molecular Weight: 150.17 g/mol
• CAS No.: 121676-03-7

Description

Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI) is a complex organic compound with the molecular formula C9H10O2 and a molecular weight of 150.1745 . This compound is characterized by its unique tetracyclic structure, which includes four interconnected rings. It is primarily used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI) involves multiple steps and specific reaction conditions. The synthetic routes typically include the following steps:

Formation of the Tetracyclic Core: The initial step involves the formation of the tetracyclic core structure through a series of cyclization reactions.

Introduction of the Carboxylic Acid Group: The carboxylic acid group is introduced through oxidation reactions.

Methylation: The final step involves the methylation of the compound to obtain the desired product.

Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI) undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other functional groups.

Substitution: The compound can undergo substitution reactions where one of its atoms or groups is replaced by another atom or group.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI) has several scientific research applications, including:

Chemistry: It is used as a model compound to study the reactivity and stability of tetracyclic structures.

Biology: The compound is used in biochemical studies to understand its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the synthesis of other complex organic compounds and materials.

Mechanism of Action

The mechanism of action of Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI) involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes and receptors, modulating their activity. This interaction can lead to various biochemical effects, which are the subject of ongoing research .

Comparison with Similar Compounds

Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI) can be compared with other similar compounds, such as:

Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid: This compound lacks the methyl group, which can affect its reactivity and applications.

Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-ethyl-(9CI): The presence of an ethyl group instead of a methyl group can lead to different chemical properties and applications.

The uniqueness of Tetracyclo[32002,7